Defensin-related cryptdin-11
Description
Defensin-related cryptdin-11 (UniProt ID: P50709) is a small, cysteine-rich peptide encoded in Mus musculus (house mouse). It belongs to the cryptdin family, a subset of α-defensins predominantly expressed in Paneth cells of the small intestine, where they contribute to innate immunity by targeting pathogens . Cryptdin-11 is characterized by an 11-amino-acid sequence (ALVLLAFQVQA) and a predicted signal peptide, suggesting its secretion into the intestinal lumen . While its exact functional role remains less studied compared to other cryptdins (e.g., cryptdin-10 or -13), its structural features align with antimicrobial peptides that disrupt microbial membranes through electrostatic interactions.
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
LRDLVCYCRSRGCKGRERMNGTCRKGHLLYMLCCR |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Rattusin’s Salt Insensitivity : Its unique cysteine spacing may inform engineering of cryptdin-11 analogs for therapeutic use in high-salt environments .
- Defensin-like Peptides in Insects : Tissue-specific induction patterns suggest modular roles in injury response, guiding studies on cryptdin-11’s localized effects .
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